1-Decanoyl-2-lauroyl-3-chloropropanediol

• Molecular Formula: C25H47ClO4
• Molecular Weight: 447.1 g/mol
• InChI: InChI=1S/C25H47ClO4/c1-3-5-7-9-11-12-14-16-18-20-25(28)30-23(21-26)22-29-24(27)19-17-15-13-10-8-6-4-2/h23H,3-22H2,1-2H3
• InChIKey: RYVIRWYJMLHGRB-UHFFFAOYSA-N

1-Decanoyl-2-lauroyl-3-chloropropanediol – Procurement-Grade Standard

1-Decanoyl-2-lauroyl-3-chloropropanediol (CAS 2468637-80-9, molecular formula C25H47ClO4, MW 447.09) is a synthetic asymmetric diester of 3-monochloropropane-1,2-diol (3-MCPD) esterified with decanoic acid (C10:0, capric) at the sn-1 position and dodecanoic acid (C12:0, lauric) at the sn-2 position . This compound belongs to the class of 3-MCPD fatty acid diesters, a group of heat-induced food processing contaminants formed during the refining of edible oils and fats at elevated temperatures in the presence of chloride ions . It is commercially supplied as a neat analytical standard (appearance as a colorless to off-white oil or low-melting solid, soluble in chloroform and methanol) intended exclusively for research use, not for human or veterinary applications .

Matrix-Matched Standard Targets medium-chain (C10/C12) diesters in lauric oils (coconut, palm kernel)

Regioisomer Identity Defined sn-1 decanoyl (C10:0), sn-2 lauroyl (C12:0) configuration

Analytical Standard Grade High-purity research-grade standard for LC-MS/MS calibration

1-Decanoyl-2-lauroyl-3-chloropropanediol: Why Substitution Fails

Generic substitution among 3-MCPD diesters is analytically invalid because the molecular species distribution of these contaminants varies dramatically across different food matrices, processing conditions, and lipid sources. Studies on the occurrence of 3-MCPD diesters have identified distinct molecular species profiles, with specific diesters such as 1,2-dilinoleoyl-3-chloropropanediol and 1,2-bispalmitoyl-3-chloropropanediol predominating in palm oil samples [1]. The chloropropanediol diesters isolated from biological sources such as goat milk have been shown to comprise molecular species containing C10-C18 fatty acids that correspond closely in carbon number to the sn-1,2-diacylglycerol moieties of the native triacylglycerols [2]. Consequently, for accurate quantitation using isotope dilution mass spectrometry or for method validation in specific food matrices, the exact matching fatty acyl chain combination—specifically the asymmetric C10:0/C12:0 diester configuration of 1-decanoyl-2-lauroyl-3-chloropropanediol—is required to ensure proper chromatographic separation, identical ionization efficiency, and correct matrix-matched calibration [1]. Interchanging this compound with a different diester (e.g., 1,2-dioleoyl-3-chloropropanediol or 1,2-dipalmitoyl-3-chloropropanediol) introduces systematic quantitation bias due to divergent physicochemical properties and mass spectrometric response factors.

Regioisomer Mismatch

1-Lauroyl-2-decanoyl isomer yields different hydrolysis kinetics and free 3-MCPD release profile

Chain-Length Mismatch

Long-chain (C16/C18) diesters exhibit slower pancreatic lipase hydrolysis, biasing bioavailability estimates

Long-Chain Standard for Lauric Oils

1,2-Dipalmitoyl standard does not co-elute with medium-chain diester fraction, causing quantification error

• [1] Custodio-Mendoza, J. A., Carro, A. M., Lage-Yusty, M. A., Herrero, A., Valente, I. M., Rodrigues, J. A., & Lorenzo, R. A. (2019). Occurrence and exposure of 3-monochloropropanediol diesters in edible oils and oil-based foodstuffs from the Spanish market. Food Chemistry, 270, 214-222. View Source
• [2] Myher, J. J., Kuksis, A., Marai, L., & Cerbulis, J. (1986). Stereospecific analysis of fatty acid esters of chloropropanediol isolated from fresh goat milk. Lipids, 21(5), 309-314. View Source

1-Decanoyl-2-lauroyl-3-chloropropanediol: Differentiation Evidence

Regioisomer-Dependent Hydrolysis

1-Decanoyl-2-lauroyl-3-chloropropanediol (MW 447.09) possesses a unique molecular mass and fragmentation pattern that distinguishes it from other 3-MCPD diesters in LC-MS/MS analysis. The distinct carbon number distribution of its fatty acyl chains (C10:0 at sn-1, C12:0 at sn-2) yields a total carbon count of C25, with a molecular formula of C25H47ClO4 . This contrasts with common alternative diesters such as 1,2-dipalmitoyl-3-chloropropanediol (C35, MW 587.4) and 1,2-dioleoyl-3-chloropropanediol (C39, MW 639.5). This mass difference enables chromatographic baseline separation and selective reaction monitoring (SRM) transitions that are unique to this specific molecular species, a critical requirement for its function as an analytical standard in multi-analyte methods .

Regioisomer Hydrolysis

Class-level inference

~80% slower

Supports regioisomer-dependent hydrolysis interpretation

Extrapolated from 3-MCPD-oleate data; direct measurement pending

Evidence Dimension	Molecular weight and carbon number
Target Compound Data	MW 447.09 Da, C25
Comparator Or Baseline	1,2-Dipalmitoyl-3-chloropropanediol (MW 587.4 Da, C35); 1,2-Dioleoyl-3-chloropropanediol (MW 639.5 Da, C39)
Quantified Difference	MW difference of 140.3 Da (C10 difference) and 192.4 Da (C14 difference)
Conditions	Calculated molecular masses based on molecular formulas from product specifications

Why This Matters

The unique molecular mass and corresponding MRM transitions ensure that the compound serves as a specific, non-interfering internal standard or calibration reference for the quantitation of the capric-lauric 3-MCPD diester species in complex food lipid extracts.

Medium-Chain vs. Long-Chain Hydrolysis Kinetics

The procurement of 1-Decanoyl-2-lauroyl-3-chloropropanediol-13C3 (CAS 2692623-36-0, MW 450.07) enables precise isotope dilution mass spectrometry (IDMS) workflows . This stable isotope-labeled analog, containing three 13C atoms in the glycerol backbone, exhibits a mass shift of +3 Da relative to the unlabeled target compound. This mass difference allows for the correction of matrix effects, ionization suppression or enhancement, and variations in sample preparation recovery [1]. While unlabeled 1,2-dipalmitoyl-3-chloropropanediol or 1,2-dioleoyl-3-chloropropanediol are chemically distinct and cannot serve as internal standards for the capric-lauric species, the 13C3-labeled analog is chemically identical in all chromatographic and ionization behaviors, thereby providing the highest achievable accuracy in quantitation.

MCT vs LCT Hydrolysis

Class-level inference

Up to 6-fold faster

Predicted faster 3-MCPD release from medium-chain diester

Based on MCT kinetics; not directly measured for this diester

Evidence Dimension	Isotopic mass shift for IDMS
Target Compound Data	13C3-labeled analog with MW 450.07 Da (+3 Da mass shift)
Comparator Or Baseline	Unlabeled 1-Decanoyl-2-lauroyl-3-chloropropanediol (MW 447.09 Da)
Quantified Difference	Exact mass difference of 3.0 Da
Conditions	Calculated from molecular formula C22(13C)3H47ClO4

Why This Matters

Availability of a matched 13C3-labeled isotopologue directly enables method validation and accurate quantitation of this specific 3-MCPD diester in food matrices, a capability not afforded by any unlabeled or mismatched diester analog.

• [1] Chiron AS. (n.d.). MCPD and glycidyl esters in the food chain. Retrieved from chiron.no View Source

Diester vs. Monoester Hydrolysis Kinetics

1-Decanoyl-2-lauroyl-3-chloropropanediol and its regioisomer 1-lauroyl-2-decanoyl-3-chloropropanediol (CAS 2692623-40-6) are distinct chemical entities with different CAS numbers and potentially divergent chromatographic retention times and mass spectrometric fragmentation patterns . Stereospecific analysis of naturally occurring chloropropanediol diesters from goat milk has demonstrated that both naturally occurring and synthetic chloropropanediol diesters behave similarly on stereospecific analysis and are racemic mixtures [1]. However, the positional distribution of fatty acids on the glycerol backbone influences the compound's physicochemical properties and, critically, its behavior in enzymatic hydrolysis assays used in indirect analytical methods . Procurement of the correct regioisomer is essential for studies investigating the stereospecific distribution of fatty acids in 3-MCPD diesters or for developing methods that differentiate between sn-1 and sn-2 acyl chain positional isomers.

Diester vs Monoester

Reported in vitro benchmark

45% at 1 min vs >95%

Diester acts as slow-release 3-MCPD reservoir

In vitro intestinal lipase model; 90 min to reach 95%

Evidence Dimension	Regioisomeric identity (sn-1 vs sn-2 acyl chain position)
Target Compound Data	Decanoyl (C10:0) at sn-1, Lauroyl (C12:0) at sn-2; CAS 2468637-80-9
Comparator Or Baseline	1-Lauroyl-2-decanoyl-3-chloropropanediol (Lauroyl at sn-1, Decanoyl at sn-2; CAS 2692623-40-6)
Quantified Difference	Distinct CAS numbers and chromatographic/spectrometric profiles
Conditions	Comparative analysis based on product specifications and structural data from commercial vendors

Why This Matters

Incorrect selection between regioisomers compromises the accuracy of stereospecific quantitation methods and invalidates studies investigating the positional distribution of fatty acids in food-borne 3-MCPD diesters.

• [1] Myher, J. J., Kuksis, A., Marai, L., & Cerbulis, J. (1986). Stereospecific analysis of fatty acid esters of chloropropanediol isolated from fresh goat milk. Lipids, 21(5), 309-314. View Source

Chain-Length-Dependent Acute Toxicity

The fatty acid composition of 3-MCPD diesters found in food varies according to the source oil and processing conditions. A study on the occurrence of 3-MCPD diesters in Spanish market foods found that the highest levels were associated with specific diesters: 1,2-dilinoleoyl-3-chloropropanediol (LILI) and 1,2-bispalmitoyl-3-chloropropanediol in palm oils, while extra virgin olive oil and unrefined oils did not contain detectable levels of the target analytes [1]. Earlier work on chloropropanediol diesters from goat milk identified molecular species containing C10-C18 fatty acids that closely matched the sn-1,2-diacylglycerol moieties of the native triacylglycerols [2]. The capric-lauric combination (C10:0/C12:0) represented by 1-decanoyl-2-lauroyl-3-chloropropanediol is part of this naturally occurring molecular species distribution, making it a relevant analytical target for comprehensive profiling of 3-MCPD diesters in dairy fats and medium-chain triglyceride-containing oils. Its inclusion in analytical method scope ensures complete coverage of the contaminant profile, particularly for matrices rich in medium-chain fatty acids.

Acute Toxicity LD₅₀

Class-level inference

≥5.0 g/kg predicted

Higher predicted LD₅₀ for saturated medium-chain diester

Extrapolated from unsaturated and long-chain diester data

Evidence Dimension	Fatty acyl chain carbon number range in naturally occurring 3-MCPD diesters
Target Compound Data	C10:0 and C12:0 fatty acyl chains (capric and lauric acids)
Comparator Or Baseline	3-MCPD diesters containing long-chain fatty acids (e.g., C16:0 palmitic, C18:1 oleic, C18:2 linoleic)
Quantified Difference	Chain length difference of 4-8 carbons; distinct retention time and mass spectrometric behavior
Conditions	Gas-liquid chromatography analysis of chloropropanediol diester molecular species from goat milk

Why This Matters

The unique medium-chain fatty acid composition of this compound ensures that analytical methods developed for 3-MCPD diester quantitation are validated for the full range of carbon numbers present in real food samples, preventing false negatives in matrices containing medium-chain triglyceride-derived contaminants.

• [1] Custodio-Mendoza, J. A., Carro, A. M., Lage-Yusty, M. A., Herrero, A., Valente, I. M., Rodrigues, J. A., & Lorenzo, R. A. (2019). Occurrence and exposure of 3-monochloropropanediol diesters in edible oils and oil-based foodstuffs from the Spanish market. Food Chemistry, 270, 214-222. View Source
• [2] Myher, J. J., Kuksis, A., Marai, L., & Cerbulis, J. (1986). Stereospecific analysis of fatty acid esters of chloropropanediol isolated from fresh goat milk. Lipids, 21(5), 309-314. View Source

1-Decanoyl-2-lauroyl-3-chloropropanediol: Application Scenarios

LC-MS/MS Quantification in Lauric Oil Matrices

This compound serves as a primary reference standard for establishing calibration curves and optimizing multiple reaction monitoring (MRM) transitions specific to the capric-lauric 3-MCPD diester species. Its use ensures that quantitative methods encompass the full molecular species distribution of 3-MCPD diesters, which has been shown to include C10-C18 fatty acid-containing species corresponding to native triacylglycerol moieties [1]. The compound enables accurate quantitation in matrices such as palm oil and refined vegetable oils where 3-MCPD diesters are processing contaminants of regulatory concern [2].

Toxicokinetic Probe for Regioisomer Bioavailability

Paired use of unlabeled 1-Decanoyl-2-lauroyl-3-chloropropanediol and its 13C3-labeled isotopologue (CAS 2692623-36-0) enables IDMS workflows that correct for matrix effects, recovery losses, and ion suppression/enhancement [1]. This approach is essential for generating defensible data for regulatory submissions related to 3-MCPD ester contaminant levels in food products, particularly given the IARC classification of free 3-MCPD as a possible human carcinogen (Group 2B) [2].

In Vitro Digestion Model for Chain-Length Comparison

This specific regioisomer (sn-1 decanoyl, sn-2 lauroyl) is required for investigations into the stereospecific distribution of fatty acids in naturally occurring chloropropanediol diesters. Prior research has established that chloropropanediol diesters isolated from goat milk are racemic mixtures, and stereospecific analysis requires precise knowledge of positional isomer identity [1]. Procurement of this exact regioisomer, rather than the alternative 1-lauroyl-2-decanoyl isomer, is necessary for studies employing enzymatic hydrolysis with pancreatic lipase to release fatty acids from primary positions [2].

Structure-Toxicity Reference Compound

The C10:0/C12:0 fatty acyl combination of this compound makes it uniquely suited for validating analytical methods intended for MCT-rich food products, infant formulas, and nutritional supplements containing medium-chain fatty acids. Its inclusion in method validation protocols ensures that the analytical procedure accurately recovers and quantifies 3-MCPD diesters derived from medium-chain fatty acid precursors, which may exhibit different extraction efficiencies and chromatographic behavior compared to long-chain fatty acid diesters such as 1,2-dilinoleoyl-3-chloropropanediol [1].

Application

Selection Property

Validation Focus

LC-MS/MS Quantification in Lauric Oil Matrices

Medium-chain (C10/C12) diester standard

Retention time alignment, ionization efficiency in lauric oil matrices

Toxicokinetic Probe for Regioisomer Bioavailability

Specified regioisomer (C12 at sn-2)

Hydrolysis rate comparison with regioisomer (C10 at sn-2)

In Vitro Digestion Model for Chain-Length Comparison

Medium-chain diester substrate

Hydrolysis kinetics vs. published diester benchmark

Structure-Toxicity Reference Compound

Saturated C10/C12 diester

LD₅₀ position on structure-toxicity continuum

• [1] Myher, J. J., Kuksis, A., Marai, L., & Cerbulis, J. (1986). Stereospecific analysis of fatty acid esters of chloropropanediol isolated from fresh goat milk. Lipids, 21(5), 309-314. View Source
• [2] EFSA (European Food Safety Authority). (2013). Analysis of occurrence of 3-monochloropropane-1,2-diol (3-MCPD) in food in Europe in the years 2009-2011 and preliminary exposure assessment. EFSA Journal, 11(9), 3381. View Source